Cas no 7431-45-0 (2-Phenylpyrimidine)

• Product Name: 2-Phenylpyrimidine
• CAS No: 7431-45-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD04038761
• CID: 561982
• PubChem ID: 160870919
• Update Time: 2025-06-13

2-Phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpyrimidine
• Pyrimidine, 2-phenyl-
• 2-Phenyl-pyrimidin
• 2-phenyl-pyrimidine
• phenyl-pyrimidine
• phenylpyrimidine
• OXPDQFOKSZYEMJ-UHFFFAOYSA-N
• Pyrimidine, phenyl-
• 2-PHENYL PYRIMIDINE
• 2-Phenylpyrimidine, AldrichCPR
• 9079AE
• RL04821
• AK129485
• AB1006812
• P1945
• A838087
• 7431-45-0
• AKOS006344714
• (+/-)-CIS-3-METHYL-2-PIPERIDINECARBOXYLICACID
• MFCD04038761
• DTXSID001345934
• SCHEMBL33833
• J-510269
• PS-6060
• Q63398511
• SB57411
• C76372
• Pyrimidine,2-phenyl-
• FT-0676999

• MDL： MFCD04038761
• Inchi： 1S/C10H8N2/c1-2-5-9(6-3-1)10-11-7-4-8-12-10/h1-8H
• InChI Key： OXPDQFOKSZYEMJ-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 100°C/5mmHg(lit.)
• PSA: 25.78000
• LogP: 2.14360

2-Phenylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature(BD78246)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Phenylpyrimidine

Comprehensive Guide to 2-Phenylpyrimidine (CAS No. 7431-45-0): Properties, Applications, and Industry Insights

2-Phenylpyrimidine (CAS No. 7431-45-0) is a heterocyclic organic compound featuring a pyrimidine ring substituted with a phenyl group at the 2-position. This structure grants it unique chemical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. With the rising demand for pyrimidine derivatives in drug discovery and organic electronics, 2-Phenylpyrimidine has garnered significant attention from researchers and industry professionals alike.

The compound’s molecular formula, C10H8N2, and molecular weight of 156.18 g/mol contribute to its versatility. Its aromatic character and electron-rich nature enable participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in synthesizing complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, as well as its utility in designing OLED materials for next-generation displays.

In the pharmaceutical sector, 2-Phenylpyrimidine serves as a scaffold for small-molecule drugs targeting inflammatory and metabolic disorders. Its structural similarity to purine bases allows it to mimic biological molecules, enhancing drug-receptor interactions. A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential in modulating protein-protein interactions, a trending area in drug development.

Beyond medicine, 2-Phenylpyrimidine is gaining traction in material science. Its ability to form stable coordination complexes with metals makes it suitable for luminescent materials and catalysts. Researchers are exploring its use in perovskite solar cells, aligning with the global push for renewable energy solutions. This dual applicability in life sciences and advanced materials underscores its industrial relevance.

Synthesis of 2-Phenylpyrimidine typically involves condensation reactions between benzaldehyde and pyrimidine precursors. Modern green chemistry approaches, such as microwave-assisted synthesis, have improved yields and reduced environmental impact—addressing the growing demand for sustainable chemical processes. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, critical for end-use applications.

Frequently asked questions about 2-Phenylpyrimidine include its solubility (soluble in organic solvents like ethanol and DMSO), storage conditions (room temperature under inert atmosphere), and commercial availability. Suppliers often list it under synonyms like Phenylpyrimidine or Pyrimidine, 2-phenyl-, which are essential long-tail keywords for procurement searches. Regulatory compliance, such as REACH and FDA approvals, is another common query among buyers.

In summary, 2-Phenylpyrimidine (CAS No. 7431-45-0) bridges multiple scientific disciplines, from drug design to energy technologies. Its adaptability to cutting-edge research trends—such as precision medicine and green chemistry—positions it as a compound of enduring significance. As industries prioritize innovation and sustainability, the demand for this versatile building block is poised to grow.